![molecular formula C14H10Cl2O2 B1420724 3-[(3-Chlorobenzyl)oxy]benzoyl chloride CAS No. 136996-42-4](/img/structure/B1420724.png)
3-[(3-Chlorobenzyl)oxy]benzoyl chloride
Overview
Description
“3-[(3-Chlorobenzyl)oxy]benzoyl chloride” is a specialty product used primarily in proteomics research . It has a molecular formula of C14H10Cl2O2 and a molecular weight of 281.14 .
Physical And Chemical Properties Analysis
“3-[(3-Chlorobenzyl)oxy]benzoyl chloride” is a white crystalline powder that is stable under normal conditions. Its molecular formula is C14H10Cl2O2, and it has a molecular weight of 281.14 .Scientific Research Applications
Proteomics Research
3-[(3-Chlorobenzyl)oxy]benzoyl chloride: is utilized in proteomics, which is the large-scale study of proteins, particularly their structures and functions. This compound is used as a specialty reagent in the identification and quantification of proteins and their modifications, aiding in the understanding of cellular processes at the molecular level .
Environmental Science
3-[(3-Chlorobenzyl)oxy]benzoyl chloride: is also relevant in environmental science research. It can be used to synthesize compounds that help in the detection and removal of pollutants from water and soil, contributing to environmental remediation efforts.
Each of these applications demonstrates the versatility of 3-[(3-Chlorobenzyl)oxy]benzoyl chloride in scientific research, highlighting its importance in various fields of study. The compound’s reactivity and the ability to form diverse chemical bonds make it a valuable tool for researchers looking to push the boundaries of their respective disciplines .
Safety and Hazards
When handling “3-[(3-Chlorobenzyl)oxy]benzoyl chloride”, it’s recommended to wash face, hands, and any exposed skin thoroughly. It’s advised not to eat, drink, or smoke when using this product. Protective gloves, clothing, eye protection, and face protection should be worn. It should be used only outdoors or in a well-ventilated area, and one should not breathe its dust, fume, gas, mist, vapors, or spray. Contaminated work clothing should not be allowed out of the workplace. It should be kept away from heat, sparks, open flames, and hot surfaces .
properties
IUPAC Name |
3-[(3-chlorophenyl)methoxy]benzoyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10Cl2O2/c15-12-5-1-3-10(7-12)9-18-13-6-2-4-11(8-13)14(16)17/h1-8H,9H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKBYYJJQHIUMPH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)COC2=CC=CC(=C2)C(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10Cl2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.1 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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